Cas no 2228312-93-2 (3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine
• CAS No: 2228312-93-2
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6339975
• PubChem ID: 165691438
• Update Time: 2025-11-01

3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine
• EN300-1734164
• 3-[(2-fluoro-6-methoxy-4-methylphenyl)methyl]-3-methoxyazetidine
• 2228312-93-2

• Inchi： 1S/C13H18FNO2/c1-9-4-11(14)10(12(5-9)16-2)6-13(17-3)7-15-8-13/h4-5,15H,6-8H2,1-3H3
• InChI Key： GZEPUJJIKWHGQN-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CC1(CNC1)OC)OC

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine

Introduction to 3-(2-Fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine (CAS No. 2228312-93-2)

3-(2-Fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine, with the CAS number 2228312-93-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring, a methoxy group, and an azetidine ring. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The fluoro substitution on the phenyl ring can influence the compound's lipophilicity and metabolic stability, while the methoxy groups enhance its solubility and reactivity. The azetidine ring, a four-membered nitrogen-containing heterocycle, imparts additional structural rigidity and can modulate the compound's interactions with biological targets.

Recent research has highlighted the potential of 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that this compound can modulate the activity of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In addition to its potential in neurology, 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine has been extensively studied to ensure its suitability for clinical use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a good bioavailability. Its metabolic stability is enhanced by the presence of the fluoro substituent, which can protect against rapid degradation by hepatic enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects at various dose levels. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

The synthesis of 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine involves several key steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and ring-closure reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize these processes and improve scalability for large-scale production.

In conclusion, 3-(2-fluoro-6-methoxy-4-methylphenyl)methyl-3-methoxyazetidine (CAS No. 2228312-93-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its full potential in treating various diseases and improving patient outcomes.